Cas no 2580219-53-8 (1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,3-trimethyl-2,3-dihydro-1H-indole-2-carboxylic acid)

• Product Name: 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,3-trimethyl-2,3-dihydro-1H-indole-2-carboxylic acid
• CAS No: 2580219-53-8
• MF: C₂₇H₂₅NO₄
• MW: 427.4917075634
• CID: 6420389
• PubChem ID: 165895563
• Update Time: 2025-05-26

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,3-trimethyl-2,3-dihydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580219-53-8
• EN300-7499319
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,3-trimethyl-2,3-dihydro-1H-indole-2-carboxylic acid

• Inchi： 1S/C27H25NO4/c1-26(2)22-14-8-9-15-23(22)28(27(26,3)24(29)30)25(31)32-16-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-15,21H,16H2,1-3H3,(H,29,30)
• InChI Key： SWXZEEJUWHANJZ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1C2C=CC=CC=2C(C)(C)C1(C(=O)O)C)=O

Computed Properties

• Exact Mass: 427.17835828g/mol
• Monoisotopic Mass: 427.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,3-trimethyl-2,3-dihydro-1H-indole-2-carboxylic acid

Introduction to 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,3-trimethyl-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 2580219-53-8)

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,3-trimethyl-2,3-dihydro-1H-indole-2-carboxylic acid, identified by its CAS number 2580219-53-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a promising candidate for further investigation in drug discovery and development. The presence of a fluoren-9-yl moiety and an ester group at the 1-position of the indole core suggests potential interactions with biological targets, which are critical for the design of novel therapeutic agents.

The fluoren-9-yl substituent is particularly noteworthy due to its rigid aromatic structure, which can enhance the binding affinity and selectivity of the molecule towards biological receptors. This feature is often exploited in the design of small-molecule inhibitors and activators. Additionally, the trimethyl substitution at the 3-position of the indole ring contributes to steric hindrance, which can modulate the compound's pharmacokinetic properties. Such structural elements are meticulously engineered to optimize drug-like characteristics, including solubility, metabolic stability, and cell permeability.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological activities. Indole-based compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The ester group present in this compound can be further functionalized through hydrolysis or amidation reactions, allowing for the synthesis of derivatives with tailored biological properties. This versatility makes 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,3-trimethyl-2,3-dihydro-1H-indole-2-carboxylic acid a valuable scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a precursor for peptide mimetics. The Boc (tert-butoxycarbonyl) protecting group at the 1-position provides a stable handle for solid-phase peptide synthesis (SPPS), enabling the construction of complex peptidomimetics. These peptidomimetics can mimic the bioactivity of natural peptides while offering improved pharmacokinetic profiles. The integration of non-peptide moieties into peptide-like scaffolds has been a cornerstone of drug design strategies, particularly in targeting difficult-to-drug protein-protein interactions.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of large libraries of compounds for potential biological activity. The structural features of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,3-trimethyl-2,3-dihydro-1H-indole-2-carboxylic acid, such as its rigid aromatic core and functionalizable ester group, make it an attractive candidate for virtual screening campaigns. Such computational approaches have significantly accelerated the drug discovery process by identifying lead compounds that exhibit high affinity for target proteins.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluoren-9-yl moiety necessitates careful selection of coupling reagents and catalysts to ensure high yields and minimal side reactions. Similarly, the installation of the trimethyl substitution at the 3-position requires specialized synthetic methodologies to achieve regioselectivity. These synthetic challenges underscore the importance of expertise in organic chemistry for the preparation of complex molecules like this one.

In addition to its synthetic significance, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,3-trimethyl-2,3-dihydro-1H-indole-2-carboxylic acid has potential applications in material science and nanotechnology. The rigid structure and tunable electronic properties of indole derivatives make them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). Furthermore, their ability to form stable complexes with metal ions suggests utility in coordination chemistry and catalysis.

The pharmaceutical industry continues to explore novel therapeutic strategies based on indole derivatives due to their broad spectrum of biological activities. For instance, indole-based compounds have been investigated for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of these molecules to cross the blood-brain barrier is particularly advantageous for central nervous system (CNS) drug development. The structural motifs present in 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,3-trimethyl-2,3-dihydro-1H-indole-2-carboxylic acid align well with these requirements.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Indole derivatives have demonstrated anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The presence of both an aromatic ring system and a functional ester group provides multiple points of interaction with inflammatory mediators.

The development of novel antiviral agents has also benefited from indole-based scaffolds. Viruses rely on host cellular machinery for replication, making them susceptible to inhibitors that target viral enzymes or host factors involved in viral infection cycles. The structural diversity inherent in indole derivatives allows for the design of molecules that can disrupt viral replication processes without affecting host cells.

In conclusion,1-{[(9H-fluoren-9-ylmethoxy]carbonyl}-2， 3， 3-trimethyl - 2， 3-dihydro - 1H-indole - 2-carboxylic acid (CAS No. 2580219 -53 -8) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas。 Its unique structural features， including the presenceof a fluorenylmethoxy groupand an ester moiety， make it a versatile scaffoldfor drug discovery。 As research continuesto uncover newbiological activitiesand synthetic methodologies，this compoundis poisedto playan increasingly important rolein medicinal chemistryand beyond。